Cas no 455267-88-6 (trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid)

• Product Name: trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid
• CAS No: 455267-88-6
• MF: C₂₀H₁₆F₄O₄
• MW: 396.332260131836
• MDL: MFCD31567277
• CID: 4651901
• PubChem ID: 145997241
• Update Time: 2025-09-28

trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid
• rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid, trans
• MFCD31567277
• 455267-88-6
• SY266406
• trans-2-(2,6-Difluorophenyl)cyclopropanecarboxylic Acid

• MDL： MFCD31567277
• Inchi： 1S/2C10H8F2O2/c2*11-7-2-1-3-8(12)9(7)5-4-6(5)10(13)14/h2*1-3,5-6H,4H2,(H,13,14)
• InChI Key： VDXNZEUNTHTCSX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1CC1C(=O)O)F.FC1C=CC=C(C=1C1CC1C(=O)O)F

Computed Properties

• Exact Mass: 396.09847164g/mol
• Monoisotopic Mass: 396.09847164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid

trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid, identified by the CAS Registry Number 455267-88-6, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which have gained attention due to their rigid structure and unique electronic properties. The presence of the 2,6-difluorophenyl group introduces additional complexity to the molecule, enhancing its reactivity and making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in this compound provides a rigid framework that can facilitate specific molecular interactions, making it a promising candidate for designing bioactive molecules. The carboxylic acid functional group further enhances its versatility, as it can participate in various reactions such as esterification, amidation, and hydrogen bonding. These properties make the compound a valuable intermediate in organic synthesis.

The synthesis of trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid involves a multi-step process that typically begins with the preparation of the corresponding cyclopropane derivative. Researchers have explored various methods to optimize the synthesis of such compounds, including transition-metal-catalyzed reactions and stereocontrolled approaches. The stereochemistry of the compound is critical, as the (1R,2R) configuration plays a significant role in its biological activity and chemical reactivity.

In terms of physical properties, this compound exhibits a melting point that is consistent with other cyclopropane carboxylic acids. Its solubility in organic solvents is moderate, which makes it suitable for use in organic reactions. The presence of fluorine atoms in the aromatic ring contributes to its stability and resistance to certain chemical transformations. These characteristics make it an ideal candidate for applications in medicinal chemistry and materials science.

The biological activity of this compound has been a subject of recent research. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic properties. The rigid structure of the cyclopropane ring allows for precise interactions with biological targets, making it a promising lead compound for drug development. Furthermore, the fluorine atoms in the aromatic ring enhance lipophilicity and improve bioavailability, which are critical factors in drug design.

In conclusion, trans,rac-(1R,2R)-2-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.